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Compound of Interest

Compound Name: 2-Demethylcolchicine

CAS No.: 7336-36-9

Cat. No.: B1346099

Get Quote

Executive Summary & Comparative Profile
Objective: To objectively validate 2-Demethylcolchicine (2-DMC) against Colchicine, focusing

on the trade-off between Tubulin Binding Affinity (Efficacy) and Metabolic/Systemic Toxicity

(Safety).

Core Hypothesis:

Colchicine: High potency (IC50 ~10–50 nM), high toxicity (low TI).

2-Demethylcolchicine: Literature suggests reduced tubulin binding affinity compared to

Colchicine and 3-Demethylcolchicine. Validation must determine if this reduction renders it

therapeutically inert or if it opens a window for high-dose, low-toxicity regimens.
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Metric
Colchicine

(Benchmark)

2-

Demethylcolchicine

(Target)

Validation Goal

Primary Target -Tubulin (Colchicine

Binding Site)

-Tubulin (Colchicine

Binding Site)

Determine

(Dissociation

Constant).

Mechanism
Microtubule

destabilization

Microtubule

destabilization

Confirm identical

mode of action vs. off-

target effects.

Potency (IC50)
~10 - 50 nM (Cancer

lines)

Expected > 100 nM

(Lower potency)

Establish precise IC50

in sensitive vs.

resistant lines.

Metabolism Substrate of CYP3A4 Metabolite of CYP3A4

Assess stability and

further degradation

rates.

Toxicity Risk
High (Narrow

Therapeutic Index)
Potentially Lower

Calculate Therapeutic

Index (LD50 / ED50).

Mechanism of Action & SAR Visualization
Understanding the Structure-Activity Relationship (SAR) is critical. Colchicine binds to the

interface of

- and

-tubulin.[2] The methoxy groups on the A-ring (positions 1, 2, 3) are vital for this "lock-and-key"
fit.

Colchicine: C1, C2, C3 = -OCH3.[3]

2-Demethylcolchicine: C2 = -OH.

Impact: The conversion of the hydrophobic methoxy group at C2 to a hydrophilic hydroxyl

group often disrupts the hydrophobic pocket interaction within
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-tubulin, theoretically reducing affinity.

Diagram 1: Signaling Pathway & Mechanism
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Caption: Mechanism of Action showing dual pathway: Microtubule destabilization leading to

apoptosis (cancer) and Inflammasome inhibition (gout/inflammation).[2]

Experimental Protocols for Validation
To validate 2-DMC, you must move beyond simple observation to causal verification.

Protocol A: In Vitro Tubulin Polymerization Assay
Rationale: This is the gold standard for confirming that the drug acts directly on the target

rather than through general toxicity.

Reagents: Purified bovine brain tubulin (>99%), GTP, PEM buffer (80 mM PIPES, 1 mM

EGTA, 1 mM MgCl2, pH 6.9).

Preparation:

Prepare 2-DMC and Colchicine stocks (10 mM in DMSO).

Dilute tubulin to 3 mg/mL in PEM buffer + 1 mM GTP.

Execution:

Pre-incubate tubulin with varying concentrations of 2-DMC (1, 5, 10, 50 µM) and

Colchicine (positive control, 5 µM) at 37°C.

Transfer to a fluorescence spectrophotometer (excitation 360 nm, emission 450 nm using

DAPI reporter) or measure absorbance at 340 nm (turbidimetry).

Monitor polymerization kinetics for 60 minutes.

Data Output: Plot Absorbance vs. Time.

Validation Criteria: 2-DMC must show a dose-dependent reduction in the Vmax (rate) and

Plateau (mass) of polymerization. If 50 µM 2-DMC is required to match the inhibition of 5

µM Colchicine, the affinity is ~10x lower.
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Protocol B: Comparative Cytotoxicity (IC50
Determination)
Rationale: Establish the therapeutic potency window.

Cell Lines:

Sensitive: MCF-7 (Breast), A549 (Lung).

Resistant: MCF-7/ADR (P-gp overexpressing) – Critical to test if 2-DMC evades efflux

pumps better than Colchicine.

Method (MTT Assay):

Seed cells (5,000/well) in 96-well plates. Adhere for 24h.

Treat with serial dilutions of 2-DMC and Colchicine (0.1 nM to 100 µM) for 48h and 72h.

Add MTT reagent, incubate 4h, dissolve formazan in DMSO.

Read absorbance at 570 nm.

Calculation: Use non-linear regression (Sigmoidal dose-response) to calculate IC50.

Self-Validating Check: If IC50 > 10 µM, the compound is likely considered "inactive" for

oncology purposes but may still be viable for anti-inflammatory use if toxicity is extremely

low.

Protocol C: Metabolic Stability (Microsomal Stability)
Rationale: 2-DMC is a metabolite.[4][5][6] Is it the end of the line, or does it degrade further?

System: Human Liver Microsomes (HLM) + NADPH regenerating system.

Incubation:

Substrate: 2-DMC (1 µM).

Control: Testosterone (high turnover), Colchicine (parent).
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Timepoints: 0, 5, 15, 30, 60 min at 37°C.

Analysis: Quench with acetonitrile, centrifuge, analyze supernatant via LC-MS/MS.

Metric: Calculate Intrinsic Clearance (

) and

.

Insight: High stability suggests 2-DMC could have a long half-life in vivo, potentially

compensating for lower potency.

Workflow Visualization
The following diagram illustrates the logical flow of the validation campaign.

Diagram 2: Experimental Validation Workflow
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Caption: Step-by-step validation pipeline from biochemical interaction to safety profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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